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Compound of Interest

Compound Name: Antibacterial agent 187

Cat. No.: B12365231 Get Quote

In-depth Technical Guide: Antibacterial Agent
187
For Researchers, Scientists, and Drug Development Professionals

Core Molecular Identifiers of Antibacterial Agent 187
Precise identification of a compound is fundamental to research and development. For

"Antibacterial agent 187," also known as IKE7 and cataloged under the identifier HY-162271,

the molecular formula and weight are crucial parameters.

Parameter Value

Compound Name Antibacterial agent 187

Alias IKE7

Catalog Number HY-162271

Molecular Formula Not available in public sources

Molecular Weight Not available in public sources

Despite extensive searches, the specific molecular formula and molecular weight for

Antibacterial Agent 187 (HY-162271/IKE7) are not publicly available at this time. This critical
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information is essential for accurate experimental design, including molar concentration

calculations and analytical characterization.

Mechanism of Action and Biological Activity
Antibacterial agent 187 (IKE7) is characterized as a derivative containing imidazole and

triazolacridone structures.[1][2][3] Its primary mechanism of action is the targeting of yeast

topoisomerase II, an essential enzyme involved in DNA replication and transcription.[1][2][3]

This mode of action confers upon it antifungal properties.[1][2][3]

Experimental Data and Protocols
Further in-depth analysis and the creation of detailed experimental protocols and signaling

pathway diagrams are contingent upon the availability of the fundamental molecular weight and

formula of Antibacterial Agent 187. Without this information, the generation of a

comprehensive technical guide that meets the specified requirements is not possible.

Logical Workflow for Compound Characterization
The following diagram illustrates the necessary logical workflow that must be followed once the

core molecular identifiers are known.
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Logical Workflow for Compound Characterization

Obtain Molecular Formula and Weight

Calculate Molar Concentrations for Assays

Perform In Vitro Assays (e.g., MIC, IC50)

Elucidate Mechanism of Action (e.g., Topoisomerase II Inhibition)

Conduct In Vivo Efficacy and Toxicity Studies

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling

Lead Optimization and Drug Development

Click to download full resolution via product page

Caption: A flowchart illustrating the sequential steps for the characterization and development

of a novel antibacterial agent, starting from the fundamental molecular properties.

Conclusion
The development of a comprehensive technical guide for "Antibacterial agent 187" is currently

impeded by the lack of publicly available information regarding its molecular weight and
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chemical formula. These are indispensable prerequisites for the accurate presentation of

quantitative data, the detailing of experimental protocols, and the visualization of its biological

pathways. Researchers and drug development professionals are advised to seek this core

information from the supplier (MedChemExpress, HY-162271) to proceed with any meaningful

scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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